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Compound of Interest

Compound Name: 1,2-Dibromopyrene

Cat. No.: B15421560 Get Quote

An in-depth exploration of the synthesis, properties, and applications of dibromopyrene

isomers, with a special note on the elusive 1,2-dibromopyrene.

This technical guide serves as a comprehensive resource for researchers, scientists, and drug

development professionals working with brominated pyrene derivatives. While the primary

focus of this document is to provide detailed information on common and well-characterized

dibromopyrene isomers, it is important to first address the specific query for 1,2-
dibromopyrene. Initial searches for a specific CAS number and a standardized IUPAC name

for 1,2-dibromopyrene have not yielded conclusive results, suggesting that this particular

isomer may be unstable, rare, or not well-documented in readily accessible scientific literature.

Consequently, this guide will provide a thorough overview of the more prevalent and

extensively studied dibromopyrene isomers, namely 1,6-dibromopyrene and 1,8-

dibromopyrene, for which a wealth of scientific data exists.

Core Chemical Identifiers
The unambiguous identification of chemical compounds is paramount in scientific research.

Below is a summary of the key identifiers for the most common dibromopyrene isomers.
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Isomer IUPAC Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

1,6-

Dibromopyrene

1,6-

dibromopyrene
27973-29-1 C₁₆H₈Br₂ 360.05

1,8-

Dibromopyrene

1,8-

dibromopyrene
38303-35-4 C₁₆H₈Br₂ 360.05

1,3-

Dibromopyrene

1,3-

dibromopyrene
53155-50-3 C₁₆H₈Br₂ 360.05

2,7-

Dibromopyrene

2,7-

dibromopyrene
102587-98-4 C₁₆H₈Br₂ 360.05

Physicochemical and Spectroscopic Data
The following table summarizes key physicochemical and spectroscopic data for 1,6-

dibromopyrene, a representative and well-studied isomer.

Property Value Reference

Appearance
Yellow to orange crystalline

solid
[1]

Melting Point 210–211 °C [2]

Solubility

Insoluble in water; Soluble in

organic solvents like toluene,

ethanol, and acetone.

[1][2]

UV-Vis (λmax) 246 nm (in EtOH) [1]

¹H NMR (250 MHz;

[²H₆]DMSO; 130 °C)

δ 8.25 (2H, d, J 5.15, 3- and 8-

H), 8.33 (2H, d, J 5.80, 4- and

9-H), 8.36 (2H, d, J 5.15, 2-

and 7-H) and 8.42 (2H, d, J

5.80, 5- and 10-H)

[2]
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Experimental Protocols: Synthesis of
Dibromopyrene Isomers
The synthesis of dibromopyrene isomers is a critical aspect of their application in various

research fields. Below are detailed experimental protocols for the synthesis of 1,6- and 1,8-

dibromopyrene.

Synthesis of 1,6- and 1,8-Dibromopyrene via Direct
Bromination of Pyrene
This method, adapted from the work of Grimshaw and Trocha-Grimshaw (1972), is a classical

approach to obtaining a mixture of 1,6- and 1,8-dibromopyrene.[2]

Materials:

Pyrene (12.2 g, 60 mmol)

Carbon tetrachloride (CCl₄) (350 ml total)

Bromine (6.32 ml, 0.126 mol)

Methanol

Toluene

Procedure:

In a three-necked round-bottom flask, dissolve pyrene (12.2 g, 60 mmol) in carbon

tetrachloride (300 ml) with stirring under a nitrogen atmosphere at room temperature.

Prepare a solution of bromine (6.32 ml, 0.126 mol) in carbon tetrachloride (50 ml).

Add the bromine solution dropwise to the pyrene solution over a period of 4 hours.

After the addition is complete, stir the reaction mixture for 48 hours.

Collect the resulting precipitate by filtration.
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Wash the precipitate with methanol.

Recrystallize the crude product from toluene to afford 1,6-dibromopyrene (yield: 38.4%).[2]

The 1,8-isomer can also be isolated from the mother liquor.

Improved Synthesis of 1,6-Dibromopyrene using
Dibromohydantoin
A more recent and safer method avoids the use of highly toxic and corrosive liquid bromine.[2]

Materials:

Pyrene

Dibromohydantoin

An appropriate organic solvent

Procedure:

Dissolve pyrene in a suitable organic solvent.

Add dibromohydantoin to the solution to initiate the bromination reaction.

After the reaction is complete, filter the mixture to collect the solid product.

Perform recrystallization of the obtained solid to yield pure 1,6-dibromopyrene. This method

is noted for its mild reaction conditions and high yield.[2]

Applications in Research and Development
Dibromopyrenes, particularly the 1,6- and 1,8-isomers, are valuable building blocks in materials

science and organic synthesis. Their utility stems from the reactive C-Br bonds, which can be

readily functionalized through various cross-coupling reactions.

Organic Light-Emitting Diodes (OLEDs): Dibromopyrenes serve as precursors for the

synthesis of advanced organic molecules with tailored photophysical properties, which are

crucial for developing highly efficient and stable emitter materials in OLEDs.[3]
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Nanotechnology: These compounds are key intermediates in the bottom-up synthesis of

graphene nanoribbons and other carbon nanostructures. The precise placement of bromine

atoms allows for the creation of nanoribbons with specific edge configurations, thereby

controlling their electronic properties for applications in next-generation electronic devices.[3]

[4]

Organic Synthesis: Dibromopyrenes are versatile starting materials for the synthesis of more

complex polycyclic aromatic hydrocarbons and functional materials through reactions like

Suzuki and Sonogashira cross-coupling.[5]

Materials Science: They are used in the creation of conjugated copolymers with applications

in iodine adsorption and metal ion capture.[4]

Logical Workflow for Dibromopyrene
Functionalization
The following diagram illustrates a generalized workflow for the functionalization of

dibromopyrene isomers, highlighting their role as key intermediates in the development of

advanced materials.
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General Workflow for Dibromopyrene Functionalization
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General Workflow for Dibromopyrene Functionalization

Safety and Handling
Dibromopyrenes are reactive chemical compounds and should be handled with appropriate

safety precautions.
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General Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling. Use only in a well-ventilated area.[6]

Personal Protective Equipment (PPE): Wear suitable protective clothing, gloves, and

eye/face protection.[6]

Storage: Store in a tightly-closed container in a cool, dry, and well-ventilated area away from

incompatible substances and sources of ignition.[6]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local regulations.[7]

This guide provides a foundational understanding of dibromopyrenes for researchers. While

direct information on 1,2-dibromopyrene is limited, the extensive data available for other

isomers offer a solid starting point for research and development in this fascinating area of

chemistry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Landscape of Dibromopyrenes: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15421560#cas-number-and-iupac-name-for-1-2-
dibromopyrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b15421560#cas-number-and-iupac-name-for-1-2-dibromopyrene
https://www.benchchem.com/product/b15421560#cas-number-and-iupac-name-for-1-2-dibromopyrene
https://www.benchchem.com/product/b15421560#cas-number-and-iupac-name-for-1-2-dibromopyrene
https://www.benchchem.com/product/b15421560#cas-number-and-iupac-name-for-1-2-dibromopyrene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15421560?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15421560?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

